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Compound of Interest

Compound Name: Sordarin sodium

Cat. No.: B1324554

An In-depth Technical Guide to Sordarin Sodium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sordarin sodium, a potent
antifungal agent. It details its chemical properties, mechanism of action, and relevant
experimental protocols for its study.

Chemical and Physical Properties

Sordarin sodium is the sodium salt of Sordarin, an antifungal metabolite isolated from
Sordaria araneosa.[1][2] It is a tetracyclic diterpene glycoside.
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Property Value References
CAS Number 463356-00-5
Molecular Formula C27H39NaOs
Molecular Weight 514.58 g/mol
Appearance White to off-white solid
Soluble in water (<10 mg/mL)
. and DMSO (10 mg/mL). Also
Solubility )
soluble in ethanol and
methanol.
Store at -20°C, sealed and
Storage

away from moisture.

Mechanism of Action: Inhibition of Fungal Protein

Synthesis

Sordarin sodium exerts its antifungal activity by specifically inhibiting protein synthesis in
susceptible fungi. Its molecular target is the elongation factor 2 (eEF2), a key protein in the

translation elongation cycle.

The mechanism involves the following key steps:

Binding to eEF2: Sordarin binds to eEF2 when it is complexed with the ribosome.

o Stabilization of the eEF2-Ribosome Complex: This binding stabilizes the eEF2-ribosome

complex, effectively freezing the elongation cycle.

o Blocking Translocation: By stabilizing this complex, Sordarin sodium prevents the eEF2-
mediated translocation of peptidyl-tRNA from the A-site to the P-site on the ribosome.

o Diphthamide Dependence: The function of Sordarin sodium is dependent on the presence

of diphthamide, a unique post-translationally modified histidine residue on eEF2.
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This targeted action on the fungal translation machinery results in a potent and selective

antifungal effect, with minimal impact on mammalian protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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